6-(1,3-Dioxan-5-yloxy)nicotinonitrile
Overview
Description
Scientific Research Applications
Synthesis and Medicinal Chemistry
Synthesis of Labelled Compounds : 6-(1,3-Dioxan-5-yloxy)nicotinonitrile has been used as an intermediate in the synthesis of deuterium-labelled compounds, which are crucial in medicinal chemistry for tracing the distribution of drugs within the body (Ismail & Boykin, 2004).
Antiprotozoal Activity : Derivatives of this compound have shown significant antiprotozoal activity, particularly against Trypanosoma and Plasmodium species, indicating its potential in treating diseases like malaria and sleeping sickness (Ismail et al., 2003).
Chemical Properties and Reactions
Antioxidant Evaluation : Research involving nicotinonitriles, such as this compound, has explored their potential as antioxidants. These studies contribute to understanding the chemical properties and potential applications in oxidative stress-related conditions (Gouda et al., 2016).
Cancer Research : Derivatives of this compound have been investigated for their antiproliferative activities against cancer cell lines, highlighting its relevance in cancer research (El-Hashash et al., 2019).
Material Science and Engineering
Nonlinear Optical Materials : Compounds derived from nicotinonitriles, including this compound, have been synthesized for potential applications in nonlinear optical materials. These materials are critical in the field of photonics and optoelectronics (Raghukumar et al., 2003).
Corrosion Inhibition : Research has shown that this compound can act as a corrosion inhibitor for carbon steel in acidic solutions, which is significant in the field of materials science and engineering (Fouda et al., 2019).
properties
IUPAC Name |
6-(1,3-dioxan-5-yloxy)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c11-3-8-1-2-10(12-4-8)15-9-5-13-7-14-6-9/h1-2,4,9H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSJRPIHQNBIASW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COCO1)OC2=NC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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